Cas no 2098113-02-9 (Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 2098113-02-9
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5725963
• PubChem ID: 121205177
• Update Time: 2025-11-07

Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026713874
• ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate
• F1967-2801
• ethyl 3-(4-ethylphenyl)-6-oxo-1H-pyridazine-5-carboxylate
• 2098113-02-9
• starbld0043764
• Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

• Inchi： 1S/C15H16N2O3/c1-3-10-5-7-11(8-6-10)13-9-12(14(18)17-16-13)15(19)20-4-2/h5-9H,3-4H2,1-2H3,(H,17,18)
• InChI Key： BWXXBGNPXROBOF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C=1)C1C=CC(=CC=1)CC)=O)=O

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.8Ų

Additional information on Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate

Comprehensive Overview of Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 2098113-02-9)

Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 2098113-02-9) is a specialized organic compound belonging to the pyridazine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both ethylphenyl and carboxylate groups in its molecular framework makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a precursor for developing novel anti-inflammatory and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the compound's relevance has surged due to its potential applications in drug discovery and material science. With the rise of AI-driven molecular design and computational chemistry, Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate has been explored for its binding affinity to specific protein targets. This aligns with the increasing popularity of searches like "pyridazine derivatives in medicine" and "CAS 2098113-02-9 applications," reflecting the scientific community's focus on optimizing molecular structures for enhanced efficacy.

The synthesis of Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Its 3-oxo-2,3-dihydropyridazine core is a critical motif in medicinal chemistry, often associated with enzyme inhibition and receptor modulation. This has led to inquiries such as "how to synthesize pyridazine carboxylates" and "2098113-02-9 solubility and stability," highlighting the compound's technical significance in lab settings.

From an industrial perspective, the compound's ethyl ester functionality offers advantages in formulation and delivery systems, making it a candidate for controlled-release applications. Its compatibility with green chemistry principles also resonates with current trends toward sustainable synthesis methods. Searches like "eco-friendly pyridazine derivatives" and "2098113-02-9 patent status" underscore the intersection of innovation and environmental responsibility in chemical research.

In summary, Ethyl 6-(4-ethylphenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 2098113-02-9) represents a promising scaffold for diverse scientific endeavors. Its structural versatility, coupled with emerging applications in biotechnology and nanomaterials, positions it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and technology.